Cas no 56228-38-7 (1-Propanol, 3-(2,4,6-trinitrophenoxy)-)
56228-38-7 structure
Product Name:1-Propanol, 3-(2,4,6-trinitrophenoxy)-
CAS No:56228-38-7
MF:C9H9N3O8
MW:287.183062314987
CID:349444
PubChem ID:12210698
Update Time:2025-04-19
1-Propanol, 3-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-(2,4,6-trinitrophenoxy)-
- 3-(2,4,6-trinitrophenoxy)propan-1-ol
- DTXSID50480631
- 56228-38-7
-
- Inchi: 1S/C9H9N3O8/c13-2-1-3-20-9-7(11(16)17)4-6(10(14)15)5-8(9)12(18)19/h4-5,13H,1-3H2
- InChI Key: KJRYIDXNPFJKRP-UHFFFAOYSA-N
- SMILES: O(CCCO)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 287.03897
- Monoisotopic Mass: 287.03896425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 167Ų
Experimental Properties
- PSA: 158.88
1-Propanol, 3-(2,4,6-trinitrophenoxy)- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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